4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C20H17F4N3O2/c21-14-3-1-13(2-4-14)19(6-7-19)18(29)26-9-10-27(17(28)12-26)15-5-8-25-16(11-15)20(22,23)24/h1-5,8,11H,6-7,9-10,12H2
• InChI Key: MAOFSRVQZHRHKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)N3CCN(C(=O)C3)C4=CC(=NC=C4)C(F)(F)F
• Molecular Formula: C20H17F4N3O2
• Molecular Weight: 407.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the preparation of 1-((4-fluorophenyl)carbamoyl)cyclopropanecarboxylic acid, which is a key intermediate for the preparation of Cabozantinib (S)-malate. Cabozantinib (S)-malate is chemically known as N-(4-(6,7-dimethoxyquinolin-4-yloxy)phenyl)-N’-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide, (2S)-hydroxybutanedioate.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a cyclopropane ring attached to a fluorophenyl group and a piperazin-2-one group. The molecule also contains trifluoromethyl and pyridin-4-yl groups.

Physical And Chemical Properties Analysis

This compound is a solid and is soluble in methanol. It has a predicted boiling point of 475.2±30.0 °C. The compound’s density is 1.521.

Safety and Hazards

The compound is classified as Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it can cause serious eye damage. Precautionary measures include avoiding eye contact and seeking medical attention if eye irritation persists.